Cas no 129581-35-7 (10-Pentadecenoic acid,2,3-dihydroxypropyl ester)

• Product Name: 10-Pentadecenoic acid,2,3-dihydroxypropyl ester
• CAS No: 129581-35-7
• MF: C₁₈H₃₄O₄
• MW: 314.460166454315
• CID: 140903
• PubChem ID: 6444000
• Update Time: 2025-04-19

10-Pentadecenoic acid,2,3-dihydroxypropyl ester Chemical and Physical Properties

Names and Identifiers

• 10-Pentadecenoic acid,2,3-dihydroxypropyl ester
• 2,3-dihydroxypropyl (E)-pentadec-10-enoate
• monopentadecenoin
• 2,3-dihydroxypropyl (10E)-pentadec-10-enoate
• 129581-35-7

• Inchi： 1S/C18H34O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-18(21)22-16-17(20)15-19/h5-6,17,19-20H,2-4,7-16H2,1H3/b6-5+
• InChI Key： JZGMGGOBAGTAIR-AATRIKPKSA-N
• SMILES： O(CC(CO)O)C(CCCCCCCC/C=C/CCCC)=O

Computed Properties

• Exact Mass: 314.24582
• Monoisotopic Mass: 314.24571
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 16
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 66.8

Experimental Properties

• Density: 0.988
• Boiling Point: 442.6°Cat760mmHg
• Flash Point: 147°C
• Refractive Index: 1.479
• PSA: 66.76